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Compound of Interest

Compound Name: Ethyleneurea-d4
CAS No.: 62740-68-5
Cat. No.: B563357
Get Quote
. J

Executive Summary (BLUF)

Ethyleneurea-d4 (CAS: 120-93-4 [unlabeled]) is a stable, non-radioactive isotope. Unlike
tritium (

H) or Carbon-14 (

C), it requires no radioactive shielding or decay storage. However, it must be handled as
Hazardous Chemical Waste due to its classification as a skin and severe eye irritant.

Immediate Action Required:

¢ Segregate: Do not mix with bio-hazardous waste unless the experimental protocol explicitly
contaminates it.

o Label: Mark clearly as "Non-Radioactive Chemical Waste" to prevent rejection by waste
haulers who may confuse deuterated compounds with radioisotopes.

+ Disposal Path: High-temperature incineration via an approved chemical waste contractor.
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Part 1: Chemical Profile & Hazard Assessment

To ensure scientific integrity in our safety protocols, we must understand the causality of the

hazards. Ethyleneurea-d4 is a cyclic urea derivative. Its primary hazard profile stems from its

amide functionality, which can act as a hydrogen-bond donor/acceptor, causing tissue irritation.

husicochemical bl

Property

Specification

Operational Implication

Compound Name

Ethyleneurea-d4 (2-

Imidazolidinone-d4)

Labeled internal standard

Use this CAS for waste

Parent CAS 120-93-4 manifesting if d4-specific CAS
is unavailable in software.
) o CRITICAL: Do not dispose in
Radioactivity NONE (Stable Isotope)

radioactive waste streams.

Physical State

Solid (Crystalline powder)

Hygroscopic; store desiccated.

Solubility

Soluble in water, MeOH,
DMSO

Aqueous disposal prohibited;
collect as organic solvent

waste.

Hazard Class

Irritant (Skin/Eye)

PPE (Nitrile gloves, safety

glasses) mandatory.

Incompatibilities

Strong Oxidizing Agents

Risk: Exothermic reaction.
Keep away from

perchlorates/nitrates.
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Expert Insight: The high cost of deuterated standards often leads to micro-scale usage (<100
mg). However, "dilution is not the solution to pollution." Even trace amounts must be captured in

solvent waste streams to prevent groundwater contamination, as cyclic ureas can be persistent.

Part 2: Pre-Disposal Segregation Strategy (The Self-
Validating System)

A self-validating waste system prevents downstream errors (e.g., a waste hauler rejecting a
drum because they suspect radioactivity). Use this logic flow to determine the correct waste

stream.

Waste Stream Decision Matrix
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Protocol Logic

Waste Generation:

Ethyleneurea-d4 Priority: Rad > Bio > Chem

Is the waste mixed with
Biological Agents (Cells, Blood)?

Yes (Bio-contamination trumps chemical)

Stream A: Biohazardous Waste
(Autoclave/Incinerate)

Is the waste mixed with
Radioisotopes (e.g., 3H, 14C)?

Yes (Radiation trumps chemical)

. Stream B: Radioactive Waste
?
R SR (Decay/Shielded Storage)

Solid (Powder/Wipes) Liquid (Solvent/Aqueous)

Stream C: Solid Chemical Waste Stream D: Liquid Organic Waste
(Double Bagged, Tagged) (Halogenated or Non-Halogenated)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Ethyleneurea-d4 based on co-contaminants.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or
Contaminated Debris)

Applicability: Expired powder, contaminated weigh boats, gloves, paper towels.
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» Containment: Place waste in a clear, 4-mil polyethylene bag.

e Secondary Containment: Place the first bag inside a second bag (double-bagging).

o Labeling: Apply a hazardous waste tag.
o Chemical Name: "Debris contaminated with Ethyleneurea-d4 (2-Imidazolidinone).”
o Constituents: List "100%" if pure, or "Trace" if debris.
o Hazard Checkbox: Check "Irritant" or "Toxic."

o Storage: Store in a closed "Solid Hazardous Waste" pail until pickup.

Protocol B: Liquid Waste (NMR Samples, Stock
Solutions)

Applicability: Samples dissolved in DMSO-d6, Methanol-d4, or water.

o Solvent Identification: Determine the primary solvent.
o If DMSO/Methanol: Segregate into "Non-Halogenated Organic Waste."
o If Chloroform/DCM: Segregate into "Halogenated Organic Waste."

e Pouring: Using a funnel, pour the solution into the appropriate carboy.

o Note: Rinse the source vial with a small amount of compatible solvent and add rinsate to
the carboy.

¢ Vial Disposal:

o If the vial is empty and rinsed: Dispose of glass in "Broken Glass/Sharps" (non-
hazardous).

o If the vial contains residue: Cap tightly and dispose of as Solid Waste (Protocol A).
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» Manifesting: When filling out the waste manifest for the carboy, list "2-Imidazolidinone" as a
constituent (<1%).

Protocol C: Mixed Waste (Biological Assays)

Applicability: Cell culture media containing Ethyleneurea-d4.

o Deactivation: If the biological agent requires deactivation (e.g., bleach), ensure the
deactivation chemical is compatible with cyclic ureas. (Bleach is generally acceptable but
may cause slow oxidation; perform in a ventilated hood).

» Disposal: Once deactivated, the waste is typically classified as Chemical Waste (due to the
drug/isotope content) rather than bio-waste, depending on local EHS rules.

o Preferred: Incineration.

o Prohibited: Do not pour down the drain even if biologically deactivated.

Part 4: Regulatory Compliance & Documentation[1]

[2]
RCRA Considerations (USA)

Under the Resource Conservation and Recovery Act (RCRA), Ethyleneurea is not a P-listed or
U-listed acute hazardous waste. However, it falls under the "Cradle-to-Grave" responsibility.

o Waste Code: Generally falls under D001 (Ignitable) if in organic solvent, or non-regulated
chemical waste if solid. Always consult your local EHS officer for state-specific codes (e.qg.,
California has stricter "001" codes).

o Deuterium Note: Explicitly write "Stable Isotope - Non-Radioactive" on the manifest
comments section. This prevents costly holds at incineration facilities equipped with radiation
detectors.

Spill Management (Minor Lab Scale)

o PPE: Nitrile gloves, lab coat, goggles.
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¢ Solid Spill: Dampen a paper towel (to prevent dust), wipe up, and place in Protocol A waste.

 Liquid Spill: Absorb with vermiculite or standard spill pads. Place in Protocol A waste. Clean
area with soap and water.[1][2][3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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